Cas no 1464873-14-0 (2-methyl-3-(4-methylthiophen-2-yl)propanoic acid)

• Product Name: 2-methyl-3-(4-methylthiophen-2-yl)propanoic acid
• CAS No: 1464873-14-0
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 6329580
• PubChem ID: 82406565
• Update Time: 2025-06-11

2-methyl-3-(4-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-methylthiophen-2-yl)propanoic acid
• EN300-1798019
• 1464873-14-0

• Inchi： 1S/C9H12O2S/c1-6-3-8(12-5-6)4-7(2)9(10)11/h3,5,7H,4H2,1-2H3,(H,10,11)
• InChI Key： YFWPWYGVIOWFFP-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-methyl-3-(4-methylthiophen-2-yl)propanoic acid

Comprehensive Overview of 2-methyl-3-(4-methylthiophen-2-yl)propanoic acid (CAS No. 1464873-14-0)

2-methyl-3-(4-methylthiophen-2-yl)propanoic acid (CAS No. 1464873-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a thiophene ring substituted with a methyl group and a propanoic acid side chain, is a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₂O₂S, highlights its potential for applications in drug discovery, material science, and fine chemical synthesis.

The growing interest in heterocyclic compounds like 2-methyl-3-(4-methylthiophen-2-yl)propanoic acid stems from their role in modulating biological activity. Researchers are increasingly exploring its derivatives for their potential in anti-inflammatory and antimicrobial applications, aligning with the global demand for novel therapeutic agents. The compound's thiophene core is particularly noteworthy, as it is a common motif in FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies.

In the context of green chemistry, CAS No. 1464873-14-0 has been investigated for its compatibility with sustainable synthesis methods. With the rise of environmentally friendly manufacturing processes, this compound's potential for catalytic hydrogenation and biocatalytic transformation has become a focal point. These advancements address the increasing consumer and regulatory pressure for eco-friendly chemical production.

From a commercial perspective, 2-methyl-3-(4-methylthiophen-2-yl)propanoic acid is often sought after by pharmaceutical intermediates suppliers. Its relevance in small molecule drug development has been further amplified by the surge in personalized medicine and targeted therapies. Analysts predict a steady growth in demand for such high-purity intermediates, driven by the expanding biopharmaceutical sector.

Recent studies have also explored the compound's potential in material science, particularly in the design of organic semiconductors and conductive polymers. The thiophene moiety's electron-rich nature makes it a candidate for optoelectronic applications, resonating with the booming interest in flexible electronics and renewable energy technologies.

Quality control and analytical characterization of CAS No. 1464873-14-0 are critical for its industrial adoption. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and stability. These protocols align with the stringent requirements of Good Manufacturing Practices (GMP), a topic frequently searched by professionals in the chemical and pharmaceutical industries.

In summary, 2-methyl-3-(4-methylthiophen-2-yl)propanoic acid represents a compelling case study in the intersection of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted applications underscore the compound's relevance in addressing contemporary challenges across scientific disciplines.